Visible-light-triggered direct keto-difluoroacetylation of styrenes with (fluorosulfonyl)difluoroacetate and dimethyl sulfoxide leads to α-difluoroacetylated ketones†
Chemical Communications Pub Date: 2019-08-19 DOI: 10.1039/C9CC06037E
Abstract
Photoredox-catalyzed direct keto-difluoroacetylation of styrenes with (fluorosulfonyl)difluoroacetate and dimethyl sulfoxide as an oxidant is disclosed. A variety of α-difluoroacetylated ketones bearing functional groups with good yields are obtained using fac-Ir(ppy)3 as a photocatalyst under visible light irradiation.
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Journal Name：Chemical Communications
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